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Compound of Interest

Compound Name: 5-Methoxy-2-nitrophenol

Cat. No.: B105146

Application Notes and Protocols for 5-Methoxy-
2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 5-Methoxy-2-nitrophenol (CAS No. 704-14-3) in a laboratory setting. Adherence to these
guidelines is crucial to ensure personnel safety and maintain experimental integrity.

Introduction

5-Methoxy-2-nitrophenol is a chemical compound utilized in various research and synthetic
applications. It is a reagent in the synthesis of conformationally constrained spirocycles, which
have applications as CCR1 antagonists.[1] Additionally, it is used in the preparation of
phenylsulfonyl aminophenoxybenzoates, which may function as EP1 receptor antagonists.[1]
Given its hazard profile, proper handling and disposal procedures are mandatory.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 5-Methoxy-2-nitrophenol is
presented below for easy reference.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7H7NOa4 [2][3]
Molecular Weight 169.13 g/mol [2][3]
Appearance Yellow Powder or Crystals [4]
Melting Point 90°C to 94°C [4]
Solubility Soluble in acetone, chloroform, 4]

and ethyl alcohol.

Storage Temperature

Store at room temperature.
Some suppliers recommend

-20°C for long-term stability.

[1]3]

Table 2: GHS Hazard Classification and Statements

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
Skin H315: Causes skin
] o GHSO07 Danger o
Corrosion/Irritation irritation.[2]
Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Eye Irritation eye damage.[2]
Specific target organ
toxicity — single ] H335: May cause
] GHSO07 Warning ) o
exposure (Respiratory respiratory irritation.[2]
tract irritation)
o ) H302: Harmful if
Acute Toxicity, Oral GHSO07 Warning
swallowed.[5]
o ] H312: Harmful in
Acute Toxicity, Dermal ~ GHSO07 Warning ] ]
contact with skin.[5]
Acute Toxicity, _ H332: Harmful if
) GHSO07 Warning )
Inhalation inhaled.[5]
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Experimental Protocols: Safe Handling and Use

The following protocols are designed to minimize risk during the handling and use of 5-
Methoxy-2-nitrophenol.

A mandatory PPE workflow should be followed before entering the laboratory and handling the
compound.

Personal Protective Equipment (PPE) Protocol

Don appropriate Wear chemical safety - Use NIOSH/MSHA approved
EiarLah lab coat goggles (EN166) W e ElevEs respirator for dust

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Always handle 5-Methoxy-2-nitrophenol in a well-ventilated area.

» Use a chemical fume hood for all weighing and transfer operations to avoid inhalation of
dust.[6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[7][8]

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[6][7]

[¢]

Avoid the formation of dust and aerosols.[6][7]

o

Do not eat, drink, or smoke when using this product.[7]

o

Wash hands thoroughly after handling.[7][8]

e Storage:
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[e]

Store in a tightly closed container.[7][8]

o

Keep in a dry, cool, and well-ventilated place.[7][8]

[¢]

Store locked up.[7][8]

[¢]

Incompatible Materials: Strong oxidizing agents and strong bases.[8]

A logical workflow for handling spills and exposures is detailed below.

Emergency Response Protocol

Exposure Occurs

Evacuate immediate area Skin Contact Eye Contact Inhalation Ingestion
l Minor Spill / j l \
Ensure adequate ventilation WS Wil soapland R'F‘ 5 Wl CELEL el Move to fresh air Rinse mouth with water
water for 15 mins 15 mins, remove contacts
Contain spill with Seek immediate
absorbent material medical attention

Y

Collect spill into a
sealed container for disposal

Y

Decontaminate spill area
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Caption: Spill and Exposure Emergency Protocol.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[6][7]

e In Case of Skin Contact: Wash off with soap and plenty of water for at least 15 minutes.
Consult a physician.[6][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician. Remove contact lenses if present and easy to do.[6][7]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[6][7]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and
nitrogen oxides.[7]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[7][9]

e Do not allow the product to reach the sewage system.[9]

o Contaminated packaging should be treated as the product itself.

Conclusion

5-Methoxy-2-nitrophenol is a valuable reagent in chemical synthesis but poses significant
health hazards. By strictly following these safety protocols, researchers can minimize their risk
of exposure and ensure a safe laboratory environment. Always refer to the most current Safety
Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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